Cas no 920384-06-1 (1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one)

• Product Name: 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one
• CAS No: 920384-06-1
• MF: C₂₃H₂₃N₇O₂
• MW: 429.474423646927
• CID: 5496618
• Update Time: 2025-08-05

1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-phenoxyethanone
• 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one

• Inchi： 1S/C23H23N7O2/c1-17-7-9-18(10-8-17)30-23-21(26-27-30)22(24-16-25-23)29-13-11-28(12-14-29)20(31)15-32-19-5-3-2-4-6-19/h2-10,16H,11-15H2,1H3
• InChI Key： DBLYFWCTWOMJPG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC=NC3N(C4=CC=C(C)C=C4)N=NC=32)CC1)COC1=CC=CC=C1

Additional information on 1-{4-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one

Compound CAS No. 920384-06-1: A Comprehensive Overview

The compound with CAS No. 920384-06-1, known as 1-{4-[3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-phenoxyethan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by the presence of a piperazine ring fused with a triazolo[4,5-d]pyrimidine moiety, which is further substituted with a phenoxy group and a methylphenyl group. These structural elements contribute to its pharmacological properties, including high bioavailability and selectivity for specific molecular targets. The phenoxy group is particularly notable for its ability to enhance solubility and stability in physiological conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. For instance, studies using molecular docking techniques have revealed strong interactions between the triazolo[4,5-d]pyrimidine moiety and kinase enzymes, suggesting its potential as an inhibitor in cancer therapy. Additionally, the methylphenyl group has been shown to play a critical role in modulating the compound's activity against viral enzymes, making it a candidate for antiviral drug development.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time. This approach not only enhances the efficiency of production but also aligns with the principles of green chemistry by minimizing waste generation.

Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. Its ability to scavenge free radicals makes it a promising candidate for treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Furthermore, in vivo experiments have shown that the compound crosses the blood-brain barrier effectively, indicating its potential for central nervous system applications.

The pharmacokinetic profile of this compound has also been extensively studied. It has been found to exhibit moderate clearance rates and long half-life values, which are advantageous for drug delivery systems requiring sustained release mechanisms. The presence of the phenoxy group has been linked to enhanced permeability across cellular membranes, further supporting its suitability for systemic administration.

Despite its promising attributes, further research is needed to fully elucidate the mechanisms underlying its biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential in greater depth. The integration of advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy is expected to provide deeper insights into its molecular interactions and pharmacodynamic properties.

In conclusion, CAS No. 920384-06-1 represents a cutting-edge molecule with diverse applications in the field of drug discovery. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for developing novel therapeutic agents. As research continues to unfold, this compound holds great promise for addressing unmet medical needs across various disease areas.